Cas no 139513-41-0 (Anthracene, 9,10-diisocyano-)

• Product Name: Anthracene, 9,10-diisocyano-
• CAS No: 139513-41-0
• MF: C₁₆H₈N₂
• MW: 228.248123168945
• CID: 96646
• PubChem ID: 59383533
• Update Time: 2025-04-18

Anthracene, 9,10-diisocyano- Chemical and Physical Properties

Names and Identifiers

• Anthracene, 9,10-diisocyano-
• 9,10-diisocyanoanthracene
• DTXSID10731818
• 139513-41-0
• SCHEMBL13234375

• Inchi： 1S/C16H8N2/c1-17-15-11-7-3-5-9-13(11)16(18-2)14-10-6-4-8-12(14)15/h3-10H
• InChI Key： WBFKYEJSQKXWLS-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C1C2C=CC=CC=2C(=C2C=CC=CC2=1)[N+]#[C-]

Computed Properties

• Exact Mass: 228.06884
• Monoisotopic Mass: 228.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 8.7Ų

Experimental Properties

• PSA: 8.72